3-Aminothieno[3,2-b]pyridine-6-carbonitrile

• IUPAC Name: 3-aminothieno[3,2-b]pyridine-6-carbonitrile
• InChI: InChI=1S/C8H5N3S/c9-2-5-1-7-8(11-3-5)6(10)4-12-7/h1,3-4H,10H2
• InChI Key: NDMHPSBWIFCVTR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1SC=C2N)C#N
• Molecular Formula: C8H5N3S
• DSSTOX Substance ID: DTXSID30552926
• Molecular Weight: 175.21 g/mol
• CAS RN: 116538-96-6

Description

3-Aminothieno[3,2-b]pyridine-6-carbonitrile is a chemical compound with the molecular formula C8H5N3S. It is a member of the fused pyridine derivatives, which are of increasing interest in drug design and medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds has been reported in various studies. For instance, noncatalyzed, regio- and stereoselective hypochlorite oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides has been presented. The oxidation proceeded by different mechanistic pathways, and different products were formed, depending on the nature of solvents used.

Molecular Structure Analysis

The molecular structure of 3-Aminothieno[3,2-b]pyridine-6-carbonitrile consists of a thieno[3,2-b]pyridine ring attached to an amino group at the 3-position and a carbonitrile group at the 6-position.

Scientific Research Applications

The compound has been used in the study of unusual oxidative dimerization in the 3-Aminothieno[2,3-b]pyridine-2-carboxamide series. .

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Safety and Hazards

The safety data sheet for 3-Aminothieno[3,2-b]pyridine-6-carbonitrile indicates that it is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

Related compounds have shown inhibitory activity against enzymes like acetylcholinesterase, carbonic anhydrase, cyclooxygenase, and dna gyrase .

Mode of Action

It’s known that the compound can undergo reactions to form new pyrimidine hybrids . The reaction involves 3-aminothieno[2,3-b]pyridine, dimethylformamide-dimethylacetal, and amines .

Biochemical Pathways

The compound’s ability to form new pyrimidine hybrids suggests it may influence pathways involving these structures .

Pharmacokinetics

Related compounds have shown high tpsa values, indicating a probable low ability to penetrate through the cell membrane or blood-brain barrier .

Result of Action

Related compounds have demonstrated promising anticancer, antioxidant, antihypertensive, antiviral, antidiabetic, anti-inflammatory, anti-ulcer, antibacterial, anti-influenza, and antimalarial activities .

Action Environment

The reaction of related compounds has been shown to depend on the nature of solvents used .

Synthesis routes and methods

Procedure details

To a solution of sodium (E)-2-cyano-3,3-dimethoxyprop-1-en-1-olate (1012 mg, 6.13 mmol) in methanol (12 mL) was added concentrated hydrochloric acid (503 μL 6.13 mmol). The solution was stirred for 5 minutes, and then a solution of thiophene-3,4-diamine (700 mg, 6.13 mmol) in methanol (12 mL) was added. The solution was stirred at reflux for 3 hours, and then a solution of concentrated HCl (1.0 mL) in methanol (2 mL) was added. The reaction was stirred at reflux for an additional two hours, quenched with TEA (3 mL), and concentrated. The crude product was purified via silica gel chromatography, eluting with 0-100% ethyl acetate in heptanes, to provide the title compound (250 mg, 1.427 mmol). MS m/z=176 (M+H).